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Compound of Interest

Compound Name: N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide

CAS No.: 155196-03-5

Cat. No.: B114517

Get Quote

Executive Summary
N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide (CAS: 155196-03-5), hereafter referred to as NHSEP, is a highly versatile, tri-functional buildin

pharmaceutical development[1]. Characterized by a phenolic hydroxyl group, a reactive thioether (sulfanyl) linkage, and a propionamide moiety, NHS

responsive smart materials.

As a Senior Application Scientist, I have structured this technical guide to detail how researchers can leverage NHSEP’s unique physicochemical prof

engineering of Reactive Oxygen Species (ROS)-responsive nanocarriers for targeted drug delivery, and the formulation of high-performance antioxida

Physicochemical Profiling & Mechanistic Causality
To successfully integrate NHSEP into a material, one must understand the causality behind its structural components and how they dictate macroscop

The Thioether Moiety (Redox-Responsiveness): Thioether-containing polymers are premier candidates for ROS-responsive smart materials. In the 

overexpressed in tumor microenvironments), the hydrophobic thioether is readily oxidized into a hydrophilic sulfoxide or sulfone[2]. This oxidation tr
polymer swelling or micellar disassembly[3].

The Phenolic Hydroxyl (Radical Scavenging): Sterically accessible phenolic groups act as potent hydrogen-atom donors. During high-temperature 

resonance-stabilized phenoxyl radicals[4]. This mechanism halts thermo-oxidative degradation, preserving the polymer's molecular weight and mec

The Propionamide Group (Hydrogen Bonding): The amide linkage provides strong intermolecular hydrogen bonding capabilities, which can be exp

dispersion of NHSEP within polar polymer matrices.

Protocol I: Synthesis of ROS-Responsive Thioether-Polymer Nanocarriers
Objective: Engineer an amphiphilic block copolymer micelle that encapsulates a hydrophobic therapeutic payload and selectively releases it upon exp

Causality & Design Choice: We utilize Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization to ensure a low polydispersity index (

remains hydrophobic in healthy tissue (maintaining micelle integrity) but oxidizes in ROS-rich environments, shifting to a hydrophilic state that forces t

Step-by-Step Methodology
Step 1: Monomer Functionalization (Acrylation)

Dissolve 10 mmol of NHSEP in 50 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

Add 12 mmol of triethylamine (TEA) as an acid scavenger.

Dropwise, add 11 mmol of acryloyl chloride at 0°C. The phenolic hydroxyl group reacts to form an ester-linked NHSEP-acrylate monomer.
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Purify via silica gel column chromatography (Hexane/Ethyl Acetate) to isolate the monomer.

Step 2: RAFT Polymerization

In a Schlenk flask, combine the NHSEP-acrylate monomer, a hydrophilic macro-CTA (e.g., PEG-dithiobenzoate), and AIBN (initiator) in a molar rati

Degas the solution via three freeze-pump-thaw cycles to remove oxygen, which would otherwise prematurely terminate the radical polymerization.

Heat the reaction to 70°C for 12 hours. Precipitate the resulting block copolymer in cold diethyl ether and dry under vacuum.

Step 3: Self-Assembly and Drug Encapsulation

Dissolve 20 mg of the block copolymer and 2 mg of a hydrophobic drug (e.g., Paclitaxel) in 2 mL of THF.

Add this solution dropwise into 20 mL of deionized water under vigorous stirring. The hydrophobic NHSEP blocks will aggregate to form the micelle

Remove the THF via dialysis (MWCO 3500 Da) against deionized water for 24 hours.

Step 4: Self-Validation (ROS-Triggered Release Assay)

Validation: Incubate the micelle solution with 10 mM

. Use Dynamic Light Scattering (DLS) to monitor the size distribution. A shift from a sharp 50 nm peak to a broad, multimodal distribution confirms s

Protocol II: Thermal Stabilization of Polyolefins via Melt-Blending
Objective: Utilize NHSEP as a primary phenolic antioxidant to enhance the Long-Term Thermal Stability (LTTS) of low-density polyethylene (LDPE) d

Causality & Design Choice: High shear and elevated temperatures during extrusion generate carbon-centered radicals that lead to chain scission. NH

a proton to neutralize these radicals, while the thioether group can act synergistically as a secondary hydroperoxide decomposer[5],[8].

Step-by-Step Methodology
Step 1: Pre-Mixing (Dry Blending)

Dry the LDPE resin pellets in a vacuum oven at 60°C for 4 hours to remove residual moisture.

Mechanically blend the LDPE pellets with 0.2 wt% of NHSEP powder. Pro-tip: Adding 0.1 wt% of a phosphite secondary antioxidant can prevent the

formation[4].

Step 2: Melt Extrusion

Feed the dry blend into a co-rotating twin-screw extruder.

Set the temperature profile across the barrel zones from 160°C (feed) to 190°C (die).

Maintain a screw speed of 100 rpm to ensure high shear for uniform dispersion without excessive residence time.

Quench the extruded polymer strand in a water bath and pelletize.

Step 3: Self-Validation (Accelerated Aging & TGA)

Validation: Perform Thermogravimetric Analysis (TGA) in an air atmosphere at a heating rate of 10°C/min. Compare the

(temperature at 10% mass loss) of the neat LDPE versus the NHSEP-blended LDPE. A successful stabilization will show a

increase of at least 30–40°C[8].
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The following table summarizes the divergent experimental metrics and validation parameters for NHSEP depending on its application pathway:

Property / Metric ROS-Responsive Drug Delivery Polym

Active Moiety Utilized Thioether (Sulfanyl) group Phenol

Mechanistic Action Oxidation to sulfoxide/sulfone Hydrog

Environmental Trigger
Reactive Oxygen Species (

)
High he

Primary Experimental Readout DLS size shift; % Drug release (Temp 

Validation Methodology In vitro release assay (HPLC) Thermo

Expected Outcome Hydrophobic-to-hydrophilic shift Quench

Workflow Visualization
NHSEP Monomer

(Thioether + Phenol)
RAFT Polymerization

(Block Copolymer)
 Acrylation Self-Assembly

(Drug Encapsulation)
 Aqueous Phase ROS Exposure

(Tumor Environment)
 In Vivo Injection Thioether Oxidation

(Sulfoxide Formation)
 H2O2 Trigger  Hydrophil

Click to download full resolution via product page

Fig 1: ROS-triggered drug release pathway using NHSEP-based redox-responsive polymeric micelles.

References
"N-[2-(4-Hydroxyphenylsulfanyl)Ethyl]Propionamide - Chem-Impex". Chem-Impex.[https://vertexaisearch.cloud.google.com/grounding-api-redir
yd_o4XWUl2t2b0uNJ75su7M60qK5MYuwa0cH4F4JCp4xTCJNvJRKifeBYUPgtmBd1w2mYMrTO1Yus8crz24SeraQvg=]
"N-[2-(4-HYDROXYPHENYLSULFANYL)ETHYL]PROPIONAMIDE ...". Warshel.[https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQEoCqnkrAakgjvHYQps6SWnOcjBHmyN8bEFnQmeEJ7yuJSxKjg3lFTW3O6La4dPcPAut9rOqE8uG7xpcfUq9791BG5xeBxb5ROD
HBIdnRQCYbeMbzQtZW8OT2GmVN5xWt0nhSu-G92zCuPoWj8-a8xOLq2-jEjHRs86j4M=]
"Thioether-based poly(2-oxazoline)s: from optimized synthesis to advanced ROS-responsive nanomaterials". Polymer Chemistry (RSC Publishing)
redirect/AUZIYQGVbgxddQiJWiJcE0TyXjjdXiJszQAE25I4Mopv7dl0iHx6-8G0N2v_jLOsNcQq-jxow1vM67JC5znRQT6lRYmhXHGgFjkcBRXS4rgfNj
BSWHhX1L5v_6NL6G69MiCdK2K_P]
"Reactive Oxygen Species Responsive Polymers for Drug Delivery Systems". PMC - NIH.[https://vertexaisearch.cloud.google.com/grounding-api-re
6NiKj5g39bahM8fLyGml31dsaRg9-hSe3ZBgMV2FTew908VIkTiHwUCCTtm0Mppo5Af29FA8P8QDQmAG_ugHCKzBa-LpnlIeQV0_BGr_qUEdoQ=]
"ROS-Responsive 4D Printable Acrylic Thioether-Based Hydrogels for Smart Drug Release". Chemistry of Materials - ACS Publications.[https://vert
redirect/AUZIYQFpI5ginLxLJuWgqNvae7k8kt7byqdXOj1PXiJG8EjZ30zJGVhDHn8sesdhwlt1zEe2zZbMIwHFEs_kIWGRAplq8YqdT6ZMgBF9wvQZ
"Self-Assembled Redox Dual-Responsive Prodrug-Nanosystem Formed by Single Thioether-Bridged Paclitaxel-Fatty Acid Conjugate for Cancer Ch
[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3L4az3bKWR9ffYPf1qNvmw6aqnku6jeJssu-XzucpUloZG4hdo-lQjhuEDE
PdRAB7Ll8mefuwK4nNfVXaQI2PFoT4=]
"Effect of Immobilization of Phenolic Antioxidant on Thermo-Oxidative Stability and Aging of Poly(1-trimethylsilyl-1-propyne) in View of Membrane A
redirect/AUZIYQG-iCPbzmDHxu0ETLeEikkOjhxj_h2ZYFjB-E7iH3ie2I8VlN5An4hrOJjBqNHXiTOEuzw2BGOBVBml048FLXjAaOBRrIAkfMHr6Nt-ux
"Thioether-based ROS responsive polymers for biomedical applications". ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-re
tJ319J0_oLbXSh_0aeN4o_WQtxnYwWsZ5b9Pc_EZtYkdP2gvXeHgo3aPtXoJEVa-
ot8mRHWtPDUbCD07WQ_VfshHqJ0UjXNCad4bReHLAWc88F9M5gzawGqdJpnhPuCSurNGSnNGYXNtfZtc20bctAaRLEtMswXYxhqZiF06nHkJA
"Direct Use of Natural Antioxidant-rich Agro-wastes as Thermal Stabilizer for Polymer: Processing and Recycling". ACS Sustainable Chemistry & E
redirect/AUZIYQG2kuEPzo-R7Ohkdtbpg9zoVNgVp8KjxI38i2gk5JH8F8OMpo6FkHMId8dl-Aw0Nu_aKei7M_Gq9bOZUGQlB0py2GBqWBTCcYLZsG
"Antioxidants & Stabilizers for Polyolefins (PP, PE) | Selection Guide". SpecialChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirec
64emI8cVfsVjlwVK3KOKHkyIHQ5K_IXLbtqwR8ostoXuvB65pphkgO_nLpUjCJpgGbjjnfNxkfZUtPxWo_JYPvrSjUJV1GuAxWpSc5kTmVT5ME8JPUs
dq6QgdHAnj3EU0E0jf7_zK_yRCffMaG66yGXzow==]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b114517/docs?utm_src=pdf-body-img#application-note-n-2-4-hydroxyphenylsulfanyl-ethyl-propionamide-in-advanced-material-science
https://www.benchchem.com/product/b114517/docs?utm_src=pdf-body#application-note-n-2-4-hydroxyphenylsulfanyl-ethyl-propionamide-in-advanced-material-science
https://www.benchchem.com/product/b114517/docs?utm_src=pdf-body#application-note-n-2-4-hydroxyphenylsulfanyl-ethyl-propionamide-in-advanced-material-science
https://www.benchchem.com/product/b114517?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chemimpex.com [chemimpex.com]

2. Reactive Oxygen Species Responsive Polymers for Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. specialchem.com [specialchem.com]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. Self-Assembled Redox Dual-Responsive Prodrug-Nanosystem Formed by Single Thioether-Bridged Paclitaxel-Fatty Acid Conjugate for Cancer C

8. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Note: N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide in Advanced Material Science]. BenchCh
[https://www.benchchem.com/product/b114517/docs#application-note-n-2-4-hydroxyphenylsulfanyl-ethyl-propionamide-in-advanced-material-scien

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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